N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide
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Description
N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The compound is related to research chemicals like 3,5-AB-CHMFUPPYCA, which have been identified in various forms and used in synthetic cannabinoid research. These compounds involve bioisosteric replacement of indazole rings commonly found in synthetic cannabinoids, indicating potential applications in cannabinoid-related research and development (McLaughlin et al., 2016).
Structural and Chemical Analysis
- Research on similar compounds, such as 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole, highlights the processes involved in their synthesis and transformations. These processes are integral in the development of compounds with potential biological activities, which may be applicable to N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide (El’chaninov et al., 2018).
Antimicrobial and Anticancer Activities
- Studies on compounds like 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which share structural similarities, have demonstrated significant in vitro cytotoxic activity against certain cancer cells, suggesting that related compounds like this compound could also possess similar biological activities (Hassan et al., 2014).
Potential Therapeutic Applications
- Research into the synthesis and antibacterial activity of N-aryl-3-(arylamino)-5-(((5-substituted furan-2-yl)methylene)amino)-1H-pyrazole-4-carboxamide as Nitrofurantoin® analogues suggests that compounds with furan and pyrazole scaffolds, similar to this compound, could be explored for their therapeutic potential in treating infectious diseases (Hassan et al., 2020).
Properties
IUPAC Name |
N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c25-20(16-11-19(27-23-16)18-6-3-9-26-18)21-12-14-10-17(13-7-8-13)24(22-14)15-4-1-2-5-15/h3,6,9-11,13,15H,1-2,4-5,7-8,12H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYLHSDCRBIJXIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=NOC(=C3)C4=CC=CO4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.